Mo2C-Ni-modified nitrogen-doped carbon nanofiber toward efficient hydrogen evolution reaction†
New Journal of Chemistry Pub Date: 2017-09-28 DOI: 10.1039/C7NJ02611K
Abstract
Here, we synthesized a Mo2C-Ni-modified nitrogen-doped carbon nanofiber (Mo2C-Ni@N-CNF) material by a Te nanowire template-directed hydrothermal and carbonization process. It was found that the addition of Ni nanoparticles could improve the activity of the hydrogen evolution reaction (HER) by a synergistic effect within the Mo2C-modified N-CNFs. As we expected, the as-synthesized Mo2C-Ni@N-CNF with a Ni/Mo ratio of 0.046 was nearly the most efficient non-noble-metal catalyst for the HER with acidic media at present, and has a low overpotential and a small Tafel slope of 65 mV vs. RHE (at a current density of 10 mA cm−2) and 72 mV dec−1 respectively, as well as satisfactory stability. Besides, it also has relatively good HER performance in alkaline electrolyte. Hence, this work confirmed that 3d transition metals, which are cheap and abundant, could easily achieve high activity and durability by reasonable design.
Recommended Literature
- [1] Competing dynamics of intramolecular deactivation and bimolecular charge transfer processes in luminescent Fe(iii) N-heterocyclic carbene complexes†
- [2] A new type of phosphate-based phosphor Na3CsMg7(PO4)6:Eu2+/Mn2+ with high quantum efficiency and high thermostability†
- [3] Front cover
- [4] Effect of WO3 in mixed V2O5–WO3/ZrO2 catalysts on their surface structures and decomposition of propan-2-ol
- [5] Efficiency vs. stability: dopant-free hole transporting materials towards stabilized perovskite solar cells
- [6] Insights into a rutile/brookite homojunction of titanium dioxide: separated reactive sites and boosted photocatalytic activity†
- [7] Structure–chiroptical property relationship of kinetically labile camphor-derivative β-diketone Yb(iii) complexes: do the adducts coexist as diastereomers or not?†
- [8] Slow magnetization dynamics in a series of two-coordinate iron(ii) complexes†
- [9] A self-assembled macroporous coagulation graphene network with high specific capacitance for supercapacitor applications†
- [10] Integrating shape-memory technology and photo-imaging on a polymer platform for a high-security information storage medium†
